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molecular formula C13H19ClN2 B8351155 (6-Chloro-pyridin-3-ylmethyl)-cyclohexyl-methyl-amine

(6-Chloro-pyridin-3-ylmethyl)-cyclohexyl-methyl-amine

Cat. No. B8351155
M. Wt: 238.75 g/mol
InChI Key: FKPIMCPMRQKISA-UHFFFAOYSA-N
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Patent
US07345038B2

Procedure details

To a solution of 2-chloro-5-(chloromethyl)pyridine (500 mg, 3.08 mmole) in 8 mL of dry acetonitrile is 384 mg (3.39 mmol) of N-methylcyclohexylamine followed by 468 mg (3.39 mmol) of potassium carbonate. The reaction is heated at 80° C. for 20 h. After cooling, the reaction mixture is quenched with 5 mL of water, extracted three-times with methylene chloride, and dried over sodium sulfate. Concentration of the solvent provided an oil which was purified by silica gel chromatography to provide 700 mg (95% yield) of (6-Chloro-pyridin-3-ylmethyl)-cyclohexyl-methyl-amine. C13 NMR 26.1, 26.6, 28.9, 37.7, 54.5, 62.8, 124.1, 135.1, 139.5, 149.9; MS 239.3 (M+H).
Name
2-chloro-5-(chloromethyl)pyridine
Quantity
500 mg
Type
reactant
Reaction Step One
Name
N-methylcyclohexylamine
Quantity
384 mg
Type
reactant
Reaction Step Two
Name
potassium carbonate
Quantity
468 mg
Type
reactant
Reaction Step Three
Name
acetonitrile
Quantity
8 mL
Type
solvent
Reaction Step Four
Name
(6-Chloro-pyridin-3-ylmethyl)-cyclohexyl-methyl-amine
Yield
95%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8]Cl)=[CH:4][N:3]=1.[CH3:10][NH:11][CH:12]1[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1.C(=O)([O-])[O-].[K+].[K+]>C(#N)C>[Cl:1][C:2]1[N:3]=[CH:4][C:5]([CH2:8][N:11]([CH:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)[CH3:10])=[CH:6][CH:7]=1 |f:2.3.4|

Inputs

Step One
Name
2-chloro-5-(chloromethyl)pyridine
Quantity
500 mg
Type
reactant
Smiles
ClC1=NC=C(C=C1)CCl
Step Two
Name
N-methylcyclohexylamine
Quantity
384 mg
Type
reactant
Smiles
CNC1CCCCC1
Step Three
Name
potassium carbonate
Quantity
468 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Four
Name
acetonitrile
Quantity
8 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CUSTOM
Type
CUSTOM
Details
the reaction mixture is quenched with 5 mL of water
EXTRACTION
Type
EXTRACTION
Details
extracted three-times with methylene chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CUSTOM
Type
CUSTOM
Details
Concentration of the solvent provided an oil which
CUSTOM
Type
CUSTOM
Details
was purified by silica gel chromatography

Outcomes

Product
Name
(6-Chloro-pyridin-3-ylmethyl)-cyclohexyl-methyl-amine
Type
product
Smiles
ClC1=CC=C(C=N1)CN(C)C1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 700 mg
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 95.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.